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Compound of Interest

Compound Name:
tert-Butyl 1-

allylhydrazinecarboxylate

Cat. No.: B153078 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of tert-Butyl 1-allylhydrazinecarboxylate, a versatile reagent in

organic synthesis. The information is curated for professionals in research and development,

particularly in the pharmaceutical and chemical industries.

Core Chemical Properties
tert-Butyl 1-allylhydrazinecarboxylate, also known by its synonym 1-Allyl-1-Boc-hydrazine, is

a mono-protected hydrazine derivative. The presence of the tert-butoxycarbonyl (Boc)

protecting group allows for selective functionalization at the unsubstituted nitrogen atom,

making it a valuable building block in the synthesis of more complex molecules.[1]

Below is a summary of its key quantitative and qualitative data.
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Property Value Reference(s)

Molecular Weight 172.22 g/mol [2]

Chemical Formula C₈H₁₆N₂O₂ [2]

CAS Number 21075-86-5 [2]

IUPAC Name
tert-butyl N-amino-N-prop-2-

enylcarbamate

Synonyms

1-allyl-1-tert-

butoxycarbonylhydrazine, Eos-

61126, N-Allyl-

hydrazinecarboxylic acid tert-

butyl ester, 1-Boc-1-

allylhydrazine

[2]

SMILES CC(C)(C)OC(=O)N(CC=C)N [2]

Purity
Commercially available in

purities of 98%
[2]

Predicted Melting Point 225.8 ± 33.0 °C [2]

Predicted Flash Point 90.4 ± 25.4 °C [2]

Predicted Density 1.012 ± 0.06 g/cm³ [2]

Synthetic Experimental Protocol
The synthesis of tert-Butyl 1-allylhydrazinecarboxylate is typically achieved through the

selective N-alkylation of a protected hydrazine, such as tert-butyl carbazate, with an allyl halide.

This method prevents over-alkylation, which can be a significant issue when using unprotected

hydrazine.[3][4] The following protocol is a generalized procedure based on established

methods for the mono-alkylation of Boc-protected hydrazines.[3][5]

Objective: To synthesize tert-Butyl 1-allylhydrazinecarboxylate via N-alkylation of tert-butyl

carbazate.

Materials:
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tert-Butyl carbazate (Boc-hydrazine)

Allyl bromide

Anhydrous acetonitrile or tetrahydrofuran

An inorganic base (e.g., potassium carbonate)

Anhydrous magnesium sulfate

Organic solvents for extraction and chromatography (e.g., ethyl acetate, hexanes)

Deionized water

Procedure:

Reaction Setup: To a solution of tert-butyl carbazate (1.0 equivalent) in anhydrous

acetonitrile, add potassium carbonate (1.5 equivalents).

Addition of Alkylating Agent: Slowly add allyl bromide (1.05 equivalents) to the stirred

suspension at room temperature.

Reaction Monitoring: The reaction mixture is stirred at room temperature and monitored by

thin-layer chromatography (TLC) until the starting material is consumed.

Work-up:

Filter the reaction mixture to remove the inorganic base.

Concentrate the filtrate under reduced pressure.

Dissolve the residue in ethyl acetate and wash with brine (saturated NaCl solution).

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo

to obtain the crude product.

Purification: The crude tert-Butyl 1-allylhydrazinecarboxylate can be purified by column

chromatography on silica gel using a mixture of ethyl acetate and hexanes as the eluent to
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yield the final product as a viscous liquid.[3]

Synthetic Workflow Visualization
The synthesis of tert-Butyl 1-allylhydrazinecarboxylate involves a straightforward two-step

conceptual process starting from hydrazine, or a one-step alkylation from commercially

available tert-butyl carbazate. The workflow diagram below illustrates the latter, more direct,

synthetic approach.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to tert-Butyl 1-
allylhydrazinecarboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153078#molecular-weight-of-tert-butyl-1-
allylhydrazinecarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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